2-Chloro-4-(4-fluoro-phenoxy)-6-methyl-pyrimidine

• Molecular Formula: C11H8ClFN2O
• Molecular Weight: 238.64 g/mol
• IUPAC Name: 2-chloro-4-(4-fluorophenoxy)-6-methylpyrimidine
• InChI: InChI=1S/C11H8ClFN2O/c1-7-6-10(15-11(12)14-7)16-9-4-2-8(13)3-5-9/h2-6H,1H3
• InChI Key: JPYDJBUTZNRGST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)Cl)OC2=CC=C(C=C2)F

Description

2-Chloro-4-(4-fluoro-phenoxy)-6-methyl-pyrimidine is a useful research compound. Its molecular formula is C11H8ClFN2O and its molecular weight is 238.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Fluorophenol (103 mg, 0.92 mmol) and potassium-tert-butylate (113 mg, 1.0 mmol) were dissolved in 7 mL of tetrahydrofurane. 2,4-dichloro-6-methylpyrimidine (150 mg, 0.92 mmol) was added and the mixture stirred at 20° C. overnight. Water was added and the mixture extracted with diethyl ether. Chromatography of the crude reaction product on silica gel using a heptane/ethyl acetate as an eluent gave the title compound (150 mg, 68%) as a slightly yellow solid. 1H NMR (CDCl3, 300 MHz): δ (ppm)=7.50-7.40 (m, 2H), 7.28 (t, 1H), 7.14 (d, 2H), 6.57 (s, 1H), 2.47 (s, 3H).